Cas no 1597835-82-9 (1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol)

1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol is a versatile cyclic ether-alcohol hybrid compound featuring both a cyclobutanol core and a tetrahydropyranylamine substituent. This structure imparts unique steric and electronic properties, making it valuable as a chiral building block in organic synthesis and pharmaceutical intermediates. The oxan-4-yl (tetrahydropyranyl) group enhances solubility and stability, while the cyclobutanol moiety offers constrained geometry for selective functionalization. Its balanced hydrophilicity and lipophilicity facilitate applications in medicinal chemistry, particularly in the design of bioactive molecules. The compound’s rigid framework also supports the development of conformationally restricted analogs, aiding structure-activity relationship studies. Suitable for controlled derivatization, it serves as a key intermediate in complex molecular architectures.

1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol structure

1597835-82-9 structure

Product Name:1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol

CAS No:1597835-82-9

MF:C₁₀H₁₉NO₂

MW:185.26336312294

CID:5047404

Update Time:2025-05-21

1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

- 1-(((Tetrahydro-2H-pyran-4-yl)amino)methyl)cyclobutan-1-ol
- 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol
- Inchi： 1S/C10H19NO2/c12-10(4-1-5-10)8-11-9-2-6-13-7-3-9/h9,11-12H,1-8H2
- InChI Key： ASXCBYGSJTUAFK-UHFFFAOYSA-N
- SMILES： OC1(CNC2CCOCC2)CCC1

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 162
XLogP3: 0.2
Topological Polar Surface Area: 41.5

1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	O149161-100mg	1-{[(Oxan-4-yl)amino]methyl}cyclobutan-1-ol	1597835-82-9	100mg	$ 185.00	2022-06-03
TRC	O149161-500mg	1-{[(Oxan-4-yl)amino]methyl}cyclobutan-1-ol	1597835-82-9	500mg	$ 680.00	2022-06-03
TRC	O149161-1g	1-{[(Oxan-4-yl)amino]methyl}cyclobutan-1-ol	1597835-82-9	1g	$ 1070.00	2022-06-03

1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol Related Literature

1. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
2. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
3. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
4. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
5. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210

Additional information on 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol

Recent Advances in the Study of 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol (CAS: 1597835-82-9)

The compound 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol (CAS: 1597835-82-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic pathways for 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol, emphasizing its efficient production through multi-step organic reactions involving cyclobutane derivatives and oxane-based intermediates. The compound's structural motif, featuring a cyclobutanol core and an oxan-4-ylaminomethyl substituent, has been identified as a key factor in its biological interactions, particularly in modulating enzyme activity and receptor binding.

In vitro and in vivo studies have demonstrated that 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol exhibits promising pharmacological properties, including anti-inflammatory and neuroprotective effects. Researchers have reported its ability to inhibit specific pro-inflammatory cytokines and protect neuronal cells from oxidative stress, suggesting potential applications in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further investigations into the compound's mechanism of action have revealed its interaction with key cellular targets, including G-protein coupled receptors (GPCRs) and kinases. Molecular docking studies have provided insights into the binding affinity and specificity of 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol, supporting its potential as a lead compound for drug development.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its therapeutic efficacy.

In conclusion, 1-{(Oxan-4-yl)aminomethyl}cyclobutan-1-ol (CAS: 1597835-82-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities warrant continued investigation, particularly in the context of neurodegenerative and inflammatory diseases. Future studies should prioritize the optimization of its pharmacological profile and the exploration of its therapeutic potential in preclinical models.